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pivaloyl cyanide storage stability issues
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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Pivaloyl Cyanide: Chemical Profile

The table below summarizes the core identifier and a critical storage parameter for pivaloyl cyanide.

Property Specification
CAS No. 42867-40-3 [1]
Molecular Formula C6HINO [1]
Recommended Storage Temp. 2-8°C [1]

Storage & Handling Best Practices

Adhering to the following protocols is essential for maintaining the reagent's integrity and ensuring safety.

e Temperature Control: Store pivaloyl cyanide at 2-8°C [1]. This cold temperature is critical for
slowing down decomposition reactions and maintaining purity over time.

e Container & Environment: The chemical should be kept in a tightly sealed container to exclude
moisture. Store in a cool, well-ventilated area, away from direct heat and ignition sources.

o Material Compatibility: Ensure storage containers are made of compatible materials. Glass is
generally suitable. Incompatible with strong oxidizers and bases.
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Troubleshooting Common Scenarios

Here are solutions to frequently encountered issues in the lab.

¢ Problem: Purity Drop or Discoloration

o Cause: Exposure to elevated temperatures or prolonged storage outside recommended
conditions.

o Solution: Check storage equipment temperature. Re-purity the material using standard
techniques like distillation under inert atmosphere before use. For long-term storage, confirm
the material is kept consistently at 2-8°C [1].

¢ Problem: Unexpected Reaction Outcome

o Cause: Use of decomposed reagent.
o Solution: Always assess the purity of pivaloyl cyanide (e.g., by NMR) prior to use in critical
synthetic steps. Do not assume stored material remains pure without verification.

Experimental Workflow for Stability Assessment

For projects requiring high reliability, you can implement this stability assessment protocol.
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Critical Safety Considerations

e Cyanide Hazard: The "-CN" group in pivaloyl cyanide can release cyanide ions, which are highly
toxic [2]. All manipulations must be conducted in a well-ventilated fume hood.

¢ Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and a lab
coat.
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e Emergency Preparedness: Be familiar with the first aid measures and have protocols ready for
exposure or spillage.

The available data strongly emphasizes strict temperature control at 2-8°C as the primary factor for
stability [1]. For highly sensitive applications, establishing an in-house stability profile using the workflow

above is highly recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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